Cas no 51643-96-0 (Acetonitrile, [bis(phenylmethyl)amino]-)
51643-96-0 structure
Product Name:Acetonitrile, [bis(phenylmethyl)amino]-
CAS No:51643-96-0
MF:C16H16N2
MW:236.311643600464
CID:361766
PubChem ID:10933491
Update Time:2025-04-19
Acetonitrile, [bis(phenylmethyl)amino]- Chemical and Physical Properties
Names and Identifiers
-
- Acetonitrile, [bis(phenylmethyl)amino]-
- 2-(dibenzylamino)acetonitrile
- DTXSID60448888
- AKOS008717080
- 51643-96-0
-
- Inchi: 1S/C16H16N2/c17-11-12-18(13-15-7-3-1-4-8-15)14-16-9-5-2-6-10-16/h1-10H,12-14H2
- InChI Key: CGIPEYUEMKXNAH-UHFFFAOYSA-N
- SMILES: N(CC#N)(CC1C=CC=CC=1)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 236.13148
- Monoisotopic Mass: 236.131348519g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 27Ų
Experimental Properties
- PSA: 27.03
Acetonitrile, [bis(phenylmethyl)amino]- Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
51643-96-0 (Acetonitrile, [bis(phenylmethyl)amino]-) Related Products
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
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